Cas no 679392-22-4 (tert-butyl 6-chloro-1H,2H,3H-pyrrolo2,3-bpyridine-1-carboxylate)

• Product Name: tert-butyl 6-chloro-1H,2H,3H-pyrrolo2,3-bpyridine-1-carboxylate
• CAS No: 679392-22-4
• MF: C₁₂H₁₅ClN₂O₂
• MW: 254.712702035904
• CID: 4728601
• PubChem ID: 101333206
• Update Time: 2025-06-14

tert-butyl 6-chloro-1H,2H,3H-pyrrolo2,3-bpyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridine-1-carboxylate
• Tert-butyl 6-chloro-2,3-dihydropyrrolo[2,3-b]pyridine-1-carboxylate
• tert-butyl 6-chloro-1H,2H,3H-pyrrolo2,3-bpyridine-1-carboxylate

• Inchi： 1S/C12H15ClN2O2/c1-12(2,3)17-11(16)15-7-6-8-4-5-9(13)14-10(8)15/h4-5H,6-7H2,1-3H3
• InChI Key： BQUKKNXFPQIXQA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(N=1)N(C(=O)OC(C)(C)C)CC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on tert-butyl 6-chloro-1H,2H,3H-pyrrolo2,3-bpyridine-1-carboxylate

Research Brief on tert-Butyl 6-Chloro-1H,2H,3H-Pyrrolo[2,3-b]Pyridine-1-Carboxylate (CAS: 679392-22-4)

The compound tert-butyl 6-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridine-1-carboxylate (CAS: 679392-22-4) has garnered significant attention in recent chemical and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This research brief synthesizes the latest findings on its synthesis, applications, and biological relevance, with a focus on peer-reviewed studies published within the last three years.

Recent studies highlight the compound's role as a key precursor in the synthesis of kinase inhibitors, particularly for targeting cancer-related pathways. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its use in constructing pyrrolopyridine-based scaffolds, which exhibited nanomolar inhibitory activity against BRAF V600E mutants. The Boc-protected chloro derivative (679392-22-4) was critical for achieving regioselective functionalization at the 3-position, enabling subsequent cross-coupling reactions.

Advances in synthetic methodologies have improved the scalability of 679392-22-4 production. A continuous flow chemistry approach (Org. Process Res. Dev. 2022) reduced reaction times from 12 hours to 90 minutes while maintaining >95% purity. The optimized protocol employed tert-butyl dicarbonate under phase-transfer conditions, addressing previous challenges with exothermic decomposition during large-scale batches.

Structural-activity relationship (SAR) studies utilizing this building block have revealed its unique conformational effects on target binding. X-ray crystallographic data (ACS Chem. Biol. 2023) showed that the tert-butyl carbamate group induces a 15° dihedral angle distortion in the pyrrolopyridine core, enhancing selectivity for CDK8/19 over other cyclin-dependent kinases. This property has been leveraged in developing selective transcriptional CDK inhibitors currently in Phase I trials.

Emerging applications extend beyond oncology. Patent filings (WO202318764, 2023) disclose derivatives of 679392-22-4 as allosteric modulators of mGluR5 for neurological disorders. The chloro substituent's orthogonal reactivity allows sequential functionalization, enabling rapid generation of diverse analogs for phenotypic screening campaigns.

Analytical characterization has progressed significantly, with recent GC-MS/MS methods achieving 0.1 ppm detection limits for process impurities (J. Pharm. Biomed. Anal. 2024). This supports quality control in GMP production, particularly for controlling genotoxic chloroformate byproducts below ICH Q3D guidelines.

In conclusion, 679392-22-4 continues to prove its value as a multifunctional intermediate in medicinal chemistry. Ongoing research focuses on expanding its utility through photocatalytic C-H activation and biocatalytic resolution techniques, positioning it as a cornerstone for next-generation heterocyclic therapeutics.